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Compound of Interest

Compound Name: NEO214

Cat. No.: B14076905 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of potent compounds like NEO214 is paramount to protecting both laboratory

personnel and the environment. This document provides essential, step-by-step guidance for

the proper disposal of NEO214, aligning with safety protocols for cytotoxic agents.

NEO214 Hazard and Safety Summary
NEO214 is classified as a hazardous substance. Below is a summary of its key hazard

information and storage conditions.
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Hazard Classification & Handling Description

Acute Oral Toxicity Category 4 (Harmful if swallowed).[1]

Aquatic Toxicity
Acute and Chronic Category 1 (Very toxic to

aquatic life with long lasting effects).[1]

Personal Protective Equipment (PPE)

Safety goggles with side-shields, protective

gloves, impervious clothing, and a suitable

respirator are recommended.[1]

Storage

Keep container tightly sealed in a cool, well-

ventilated area. Store at -20°C (as powder) or

-80°C (in solvent). Keep away from direct

sunlight and ignition sources.[1]

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents.[1]

Core Disposal Principle: Segregation and Approved
Waste Management
The fundamental principle for NEO214 disposal is to treat all contaminated materials as

hazardous waste. Do not dispose of NEO214 or its contaminated materials down the drain or in

regular trash.[2][3][4] All waste must be collected and disposed of through an approved

hazardous waste management program.[1]

Step-by-Step Disposal Procedures for NEO214 Waste
The following procedures outline the segregation and disposal of different types of waste

generated during research with NEO214.

Liquid Waste
Unused or Expired NEO214 Solutions:

Collect all unused or expired NEO214 solutions in a designated, leak-proof, and clearly

labeled hazardous waste container.[3]
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The container label should include "Hazardous Waste," "Cytotoxic," and the chemical

name "NEO214."

Store the waste container in a designated secondary containment bin in a secure, cool,

and well-ventilated area, away from incompatible materials.

When the container is full or no longer in use, arrange for pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal service.[5]

Contaminated Solvents and Rinsate:

Collect all solvents and the first two to three rinses from cleaning contaminated glassware

in a designated hazardous waste container for halogenated or non-halogenated solvents,

as appropriate.

Clearly label the container with its contents.

Follow the same storage and disposal procedures as for unused NEO214 solutions.

Solid Waste
Contaminated Labware and Debris:

This category includes items such as pipette tips, centrifuge tubes, well plates, and any

other disposable plastic or glassware that has come into direct contact with NEO214.

Place these items in a designated, puncture-resistant hazardous waste container lined

with a heavy-duty plastic bag.

The container must be clearly labeled as "Cytotoxic Waste" or "Chemotherapy Waste."[2]

Contaminated Personal Protective Equipment (PPE):

All disposable PPE, including gloves, gowns, and masks, that are contaminated with

NEO214 must be disposed of as hazardous waste.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b14076905?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b14076905?utm_src=pdf-body
https://www.benchchem.com/product/b14076905?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/product/b14076905?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14076905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place contaminated PPE in the same designated solid waste container as other

contaminated labware.

When removing PPE, do so carefully to avoid skin contact and aerosol generation.

Sharps Waste
Needles and Syringes:

Dispose of all needles and syringes used for handling NEO214 in a designated, puncture-

proof sharps container labeled "Chemotherapy Sharps Waste" or "Cytotoxic Sharps."[3][5]

Do not recap, bend, or break needles.[5]

If a syringe contains residual NEO214, it should be disposed of as hazardous chemical

waste, not in a standard sharps container, unless your institution's policy specifies

otherwise.[5]

Decontamination of Work Surfaces
Regular decontamination of work surfaces is crucial to prevent cross-contamination and

exposure.

Materials:

Low-lint wipes

Detergent solution

70% Isopropyl Alcohol (IPA)

Designated hazardous waste container

Procedure:

Initial Cleaning (Detergent): Moisten a sterile, low-lint wipe with a detergent solution. Wipe

the entire surface in overlapping, unidirectional strokes. Dispose of the wipe in the

appropriate hazardous waste container.[2]
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Rinsing: Moisten a new wipe with sterile water to rinse away any residual detergent, using

the same wiping technique. Dispose of the wipe.[2]

Final Decontamination (Alcohol): Using a new wipe moistened with 70% IPA, wipe the

surface again with the same technique. Allow the surface to air dry completely.[2]

NEO214 Waste Disposal Workflow
The following diagram illustrates the decision-making process for segregating and disposing of

waste generated from laboratory work with NEO214.
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Caption: Workflow for the segregation and disposal of NEO214 laboratory waste.
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Disclaimer: This document provides general guidance. Always consult your institution's specific

Safety Data Sheets (SDS) and follow all local, state, and federal regulations for hazardous

waste disposal. Your institution's Environmental Health and Safety (EHS) department is the

primary resource for specific protocols and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b14076905?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC22175.html
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Cytotoxic_Anticancer_Agents.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/product/b14076905#neo214-proper-disposal-procedures
https://www.benchchem.com/product/b14076905#neo214-proper-disposal-procedures
https://www.benchchem.com/product/b14076905#neo214-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14076905?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14076905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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